Cas no 178440-22-7 ((1-ethoxy-2,2-dimethylcyclopropoxy)trimethylsilane)

• Product Name: (1-ethoxy-2,2-dimethylcyclopropoxy)trimethylsilane
• CAS No: 178440-22-7
• MF: C₁₀H₂₂O₂Si
• MW: 202.36598443985
• MDL: MFCD19439696
• CID: 112884
• PubChem ID: 15311667
• Update Time: 2025-05-21

(1-ethoxy-2,2-dimethylcyclopropoxy)trimethylsilane Chemical and Physical Properties

Names and Identifiers

• Cyclopropane,1-ethoxy-2,2-dimethyl-1-[(trimethylsilyl)oxy]-
• (1-ETHOXY-2,2-DIMETHYLCYCLOPROPOXY)TRIMETHYLSILANE
• (1-ethoxy-2,2-dimethylcyclopropyl)oxy-trimethylsilane
• Silane, [(1-ethoxy-2,2-dimethylcyclopropyl)oxy]trimethyl- (9CI)
• J-500169
• 178440-22-7
• AB85926
• (1-ethoxy-2,2-dimethylcyclopropoxy)trimethylsilane

• MDL： MFCD19439696
• Inchi： 1S/C10H22O2Si/c1-7-11-10(8-9(10,2)3)12-13(4,5)6/h7-8H2,1-6H3
• InChI Key： MCXGHANREPGGGX-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)OC1(CC1(C)C)OCC

Computed Properties

• Exact Mass: 202.13896
• Monoisotopic Mass: 202.138906475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on (1-ethoxy-2,2-dimethylcyclopropoxy)trimethylsilane

Professional Introduction to (1-ethoxy-2,2-dimethylcyclopropoxy)trimethylsilane (CAS No. 178440-22-7)

Compound (1-ethoxy-2,2-dimethylcyclopropoxy)trimethylsilane, identified by its CAS number 178440-22-7, is a specialized organosilicon compound that has garnered significant attention in the field of synthetic chemistry and material science. This compound, characterized by its unique structural features, finds applications in various advanced chemical processes, particularly in the synthesis of functional materials and pharmaceutical intermediates. The presence of a trimethylsilyl group and an ethoxy-substituted cyclopropyl moiety imparts distinct reactivity and stability, making it a valuable tool in modern chemical research.

The structural framework of (1-ethoxy-2,2-dimethylcyclopropoxy)trimethylsilane consists of a cyclopropyl ring substituted with two methyl groups at the 2-position and an ethoxy group at the 1-position, further stabilized by a trimethylsilyl protecting group. This configuration enhances its utility in cross-coupling reactions, particularly in the Suzuki-Miyaura coupling, which is a cornerstone reaction in organic synthesis. The silyl group not only provides stability but also facilitates the removal under specific conditions, allowing for selective functionalization of the molecule.

In recent years, the compound has been explored for its potential in the development of advanced materials. Specifically, its ability to act as a silylating agent has been leveraged in the synthesis of silicon-containing polymers and coatings. These materials exhibit enhanced thermal stability and chemical resistance, making them suitable for high-performance applications such as aerospace components and electronic devices. The reactivity of (1-ethoxy-2,2-dimethylcyclopropoxy)trimethylsilane has also been studied in the context of polymerization processes, where it serves as an effective catalyst or mediator to control polymer architecture and properties.

Furthermore, the compound's role in pharmaceutical research cannot be overstated. Its derivatives have been investigated as intermediates in the synthesis of bioactive molecules. The silyl protecting group offers a versatile handle for modifying molecular structure, enabling chemists to explore novel pharmacophores with improved solubility and bioavailability. Recent studies have highlighted its utility in the preparation of protease inhibitors and other therapeutic agents, where precise control over functional group placement is critical for achieving desired biological activity.

The synthesis of (1-ethoxy-2,2-dimethylcyclopropoxy)trimethylsilane involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. Key steps include the introduction of the ethoxy group onto a cyclopropyl precursor followed by silylation with trimethylchlorosilane under controlled conditions. Advances in catalytic systems have enabled more efficient and scalable production methods, reducing reaction times and improving yields. These improvements are particularly important for industrial applications where cost-effectiveness and environmental impact are major considerations.

The compound's behavior under various reaction conditions has been extensively studied to optimize its use in synthetic protocols. For instance, investigations into its reactivity with different nucleophiles have revealed insights into steric and electronic effects that govern cross-coupling outcomes. Such knowledge is crucial for designing efficient synthetic routes to complex molecules without compromising yield or purity. Additionally, computational studies have been employed to model the interactions between (1-ethoxy-2,2-dimethylcyclopropoxy)trimethylsilane and other reactants, providing predictive tools for guiding experimental work.

In conclusion, (1-ethoxy-2,2-dimethylcyclopropoxy)trimethylsilane (CAS No. 178440-22-7) represents a significant advancement in organosilicon chemistry with broad applications across multiple disciplines. Its unique structural features make it an indispensable reagent in synthetic transformations, material science innovations, and pharmaceutical development. As research continues to uncover new methodologies and applications for this compound, its importance is expected to grow further, solidifying its position as a cornerstone molecule in modern chemistry.